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Compound of Interest

Compound Name: AMPK activator 8

Cat. No.: B12416352

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, biological activity,
and experimental protocols associated with AMPK Activator 8, a potent small molecule
activator of AMP-activated protein kinase (AMPK).

Core Compound Details: Chemical Structure and
Properties

AMPK Activator 8, also identified as compound 2, is a novel synthetic compound that has
demonstrated significant potential in the modulation of the AMPK signaling pathway.

Chemical Identifiers:
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Identifier Value

2-[4-[2-[[(3R,3aR,6R,6aR)-3-hydroxy-
2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-

IUPAC Name o
ylJoxy]-6-chloro-1H-benzimidazol-5-
yllphenyllbenzene-1,3-diol

CAS Number 1852451-96-7

Molecular Formula C25H21CIN20s6

Molecular Weight 480.90 g/mol

C1--INVALID-LINK----INVALID-LINK--
SMILES 0OC3=NC4=C(N3)C=C(C(=C4)C5=CC=C(C=C5)
C6=C(C=CC=C60)0)CI">C@HO

InChl Key MMOYHXCYJWHUCI-LUGTWXOSSA-N

Quantitative Biological Activity

AMPK Activator 8 exhibits potent and selective activation of various AMPK isoforms. The
following tables summarize the key quantitative data regarding its efficacy.

Table 1: In Vitro AMPK Isoform Activation[1][2]

AMPK Isoform ECso (nM)
rAMPK a1B1y1l 11

rAMPK o2p1y1 27

rAMPK al1p2yl 4

rAMPK o2p2y1 2

rAMPK o2p2y3 4

Table 2: Cell-Based Assay Activity[1]
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Cell Line Assay ECso (nM)
HepG2 Cell Viability 255
C2C12 Myoblasts Cell Viability 230

The AMPK Signaling Pathway

AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor that plays a central
role in regulating metabolism.[2][3] When cellular energy levels are low (high AMP:ATP ratio),
AMPK is activated, leading to the stimulation of catabolic pathways that generate ATP and the
inhibition of anabolic pathways that consume ATP.
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1. Prepare kinase reaction mix:
- Kinase Buffer
- AMPK enzyme
- SAMS peptide substrate
- AMPK Activator 8 (test compound)

.

[2. Initiate reaction by adding ATFD

G. Incubate at 30°C for 60 minutes]

El. Add ADP-Glo™ Reagent to stop the reactioD

and deplete remaining ATP

.

G. Incubate at room temperature for 40 minutea

.

ES. Add Kinase Detection Reagent to converD

ADP to ATP and generate luminescence

.

G. Incubate at room temperature for 30 minutea

:

G. Measure luminescence using a plate readeD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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